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yl)ethan-1-one

Cat. No.: B13056369
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Structural Comparison Guide: α-PVT vs.
Pyrovalerone
Executive Summary: The Thiophene Bioisosteric
Switch
This technical guide provides a rigorous structural and pharmacological comparison between

Pyrovalerone (the classical 4-methyl-phenyl cathinone) and α-PVT (alpha-

pyrrolidinopentiothiophenone), a designer analog where the benzene ring is replaced by a

thiophene moiety.

While both compounds function as monoamine transporter inhibitors, the "thiophene switch"

fundamentally alters the pharmacodynamic profile. Experimental data indicates that this

structural modification results in a significant reduction in potency (approx. 15-30 fold) and a

shift in transporter selectivity, favoring norepinephrine transporter (NET) inhibition over

dopamine transporter (DAT) inhibition, unlike the DAT-dominant profile of pyrovalerone.
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Structural & Physicochemical Analysis
The core structural difference lies in the aromatic system. Pyrovalerone possesses a 4-

methylphenyl ring, contributing to lipophilic bulk and specific pi-stacking interactions within the

transporter binding pocket. α-PVT substitutes this with a thiophene ring (a 5-membered sulfur

heterocycle).

Comparative Physicochemical Profile[1]
Feature Pyrovalerone α-PVT

IUPAC Name
1-(4-methylphenyl)-2-

(pyrrolidin-1-yl)pentan-1-one

1-(thiophen-2-yl)-2-(pyrrolidin-

1-yl)pentan-1-one

Molecular Formula C₁₆H₂₃NO C₁₃H₁₉NOS

Molar Mass 245.36 g/mol 237.36 g/mol

Aromatic Core
4-Methylbenzene (6-

membered, hydrophobic)

Thiophene (5-membered,

electron-rich, S-heterocycle)

Electronic Effect
Electron-donating (+I effect of

methyl)

Electron-rich aromatic system

(Lone pair on S)

Lipophilicity (LogP)
~3.8 - 4.2 (High BBB

permeability)

~2.9 - 3.2 (Reduced

lipophilicity vs parent)

Structural Visualization
The following diagram illustrates the bioisosteric replacement and the common pharmacophore

(pyrrolidine ring + alkyl chain).
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Figure 1: Structural comparison highlighting the aromatic ring substitution.

Pharmacological Performance (Experimental Data)
The substitution of the phenyl ring with thiophene is not merely cosmetic; it drastically reduces

the binding affinity. While Pyrovalerone and its close analog α-PVP are nanomolar-range

inhibitors, α-PVT drops to the micromolar or high-nanomolar range.

Transporter Inhibition Profile (hDAT, hNET, hSERT)[3][4]
The following data summarizes the inhibitory potency (IC₅₀/Kᵢ) based on comparative studies

(e.g., Eshleman et al., 2017).

Target
Pyrovalerone / α-
PVP (Reference)

α-PVT (Thiophene
Analog)

Performance Delta

DAT Affinity (Kᵢ)
10 - 30 nM (High

Potency)
~300 - 900 nM ~30x Loss in Potency

NET Affinity (Kᵢ) 20 - 50 nM ~100 - 300 nM
~5-10x Loss in

Potency

Selectivity Profile DAT > NET >> SERT NET > DAT >> SERT Shift to Noradrenergic

Mechanism Pure Uptake Blocker Pure Uptake Blocker Conserved
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Key Mechanistic Insight: The thiophene ring occupies less steric volume than the 4-

methylphenyl group. This reduction in steric bulk, combined with the altered electronic density

of the sulfur atom, destabilizes the interaction with the hydrophobic pocket of the Dopamine

Transporter (DAT), leading to the observed 30-fold loss in affinity. However, the molecule

retains significant activity at the Norepinephrine Transporter (NET), resulting in a distinct "NET-

selective" profile compared to the parent compound.

Metabolic Stability & Toxicology
The presence of the thiophene ring introduces unique metabolic liabilities. Unlike the phenyl

ring, which typically undergoes simple hydroxylation or oxidation of the methyl group, the

thiophene ring is susceptible to S-oxidation and ring opening, though ring hydroxylation

remains the primary pathway.

Metabolic Pathways (Human Liver
Microsomes/Hepatocytes)

Reduction: Ketone group reduction to the corresponding alcohol (common to both).

Oxidation: Hydroxylation of the pyrrolidine ring (formation of lactams/2''-oxo metabolites).

Thiophene Specific: Hydroxylation of the thiophene ring (unstable, often leading to reactive

intermediates) vs. stable aryl hydroxylation in pyrovalerone.
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Figure 2: Primary metabolic pathways for α-PVT involving pyrrolidine oxidation and thiophene

modification.

Experimental Protocols
To validate the structural and pharmacological claims above, the following protocols are

standard for synthesizing and characterizing these compounds.

A. Synthesis of α-PVT (Lab Scale)
Note: This protocol is for research reference only.

Reaction Scheme: 1-(Thiophen-2-yl)pentan-1-one → α-Bromination → Amination.

Bromination:

Dissolve 1-(thiophen-2-yl)pentan-1-one (1 eq) in dichloromethane (DCM).

Add Bromine (Br₂) (1.05 eq) dropwise at 0°C.

Stir for 1 hour. Wash with NaHCO₃, dry over MgSO₄, and concentrate to yield 2-bromo-1-

(thiophen-2-yl)pentan-1-one.

Amination:

Dissolve the bromo-intermediate in cold acetonitrile.

Add Pyrrolidine (2.5 eq) dropwise (exothermic reaction).

Stir at room temperature for 2-4 hours (monitor via TLC).

Workup:

Evaporate solvent. Dissolve residue in dilute HCl (aq).

Wash with ether (removes non-basic impurities).
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Basify aqueous layer with NaOH to pH 10.

Extract free base into DCM. Dry and convert to HCl salt using HCl/Dioxane.

B. In Vitro Monoamine Uptake Assay (HEK293)
To determine the IC₅₀ values presented in Section 3.

Cell Culture: Use HEK293 cells stably expressing hDAT, hNET, or hSERT.

Preparation: Harvest cells and suspend in Krebs-HEPES buffer (pH 7.4).

Incubation:

Pre-incubate cells with α-PVT (1 nM – 100 µM) for 10 minutes at 25°C.

Add radiolabeled substrate: [³H]Dopamine (for DAT), [³H]Norepinephrine (for NET), or

[³H]Serotonin (for SERT).

Incubate for 10 minutes.

Termination: Terminate reaction by rapid filtration over GF/B filters using a cell harvester.

Wash 3x with ice-cold buffer.

Quantification: Measure radioactivity via liquid scintillation counting.

Analysis: Fit data to a non-linear regression model (Sigmoidal dose-response) to calculate

IC₅₀.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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